Pyrrolidin-3-ylboronic acid
Overview
Description
Pyrrolidin-3-ylboronic acid is a chemical compound with the formula C4H10BNO2 . It is used for research and development purposes .
Synthesis Analysis
The synthesis of pyrrolidine compounds involves two main strategies: ring construction from different cyclic or acyclic precursors, and functionalization of preformed pyrrolidine rings . For example, proline derivatives can be used for the functionalization of preformed pyrrolidine rings .Molecular Structure Analysis
The pyrrolidine ring is a five-membered nitrogen heterocycle . The structure of pyrrolidine compounds is characterized by sp3-hybridization, which allows efficient exploration of the pharmacophore space . The non-planarity of the ring, a phenomenon called “pseudorotation”, contributes to the three-dimensional coverage of the molecule .Chemical Reactions Analysis
Pyrrolidine compounds are widely used in medicinal chemistry due to their ability to undergo various chemical reactions . The pyrrolidine ring can be constructed from different cyclic or acyclic precursors, and preformed pyrrolidine rings can be functionalized .Physical and Chemical Properties Analysis
The physical and chemical properties of pyrrolidine compounds can be influenced by various factors. For example, the introduction of heteroatomic fragments in these molecules can modify physicochemical parameters and improve ADME/Tox results for drug candidates .Scientific Research Applications
Synthesis of Heterocyclic Compounds : Pyrrolidin-3-ylboronic acid derivatives are used in the synthesis of 3-hetarylpyrroles through Suzuki–Miyaura cross-coupling, demonstrating their utility in creating new compounds with potential biological activities (Matyugina et al., 2020).
Medicinal Chemistry : Pyrrolidine derivatives, including those related to this compound, have applications in medicinal chemistry. They are used in the synthesis of various bioactive molecules and pharmaceuticals, demonstrating their importance in drug development (Żmigrodzka et al., 2022).
Sensor Development : Some derivatives are used in the development of chemosensors, such as a pyrrolidine constrained bipyridyl-dansyl fluoroionophore for selective sensing of Al(3+) ions (Maity & Govindaraju, 2010).
Synthesis of Spirooxindole Derivatives : this compound derivatives are utilized in the enantioselective synthesis of spiro[pyrrolidin-3,3'-oxindoles], which are important due to their biological activities (Chen et al., 2009).
Synthesis of Pyrrolidines : They are instrumental in the versatile synthesis of pyrrolidine structures, which are significant in synthetic and medicinal chemistry. This includes the asymmetric synthesis of enantioselective pyrrolidines (Adrio & Carretero, 2019).
Pharmacokinetic Studies : this compound derivatives are also used in pharmacokinetic studies to understand drug behavior in the body. For example, PF-184298, a derivative, was used in studies addressing human pharmacokinetic uncertainty (Harrison et al., 2012).
Mechanism of Action
Safety and Hazards
Future Directions
Pyrrolidine compounds have a wide range of applications in drug discovery due to their versatile scaffold . They can be used to design new compounds with different biological profiles . The future of Pyrrolidin-3-ylboronic acid in medicinal chemistry looks promising, with potential applications in the treatment of various diseases .
Properties
IUPAC Name |
pyrrolidin-3-ylboronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H10BNO2/c7-5(8)4-1-2-6-3-4/h4,6-8H,1-3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXXYWZUJUOXWEB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1CCNC1)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10BNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
114.94 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
120347-75-3 | |
Record name | Boronic acid, 3-pyrrolidinyl- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=120347-75-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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